![molecular formula C20H23FN2O2 B4739540 1-[2-(4-fluorophenoxy)butanoyl]-4-phenylpiperazine](/img/structure/B4739540.png)
1-[2-(4-fluorophenoxy)butanoyl]-4-phenylpiperazine
Overview
Description
1-[2-(4-fluorophenoxy)butanoyl]-4-phenylpiperazine, commonly known as FUBP, is a chemical compound that belongs to the class of piperazine derivatives. It is a research chemical that is primarily used in scientific research to study its mechanism of action and biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of FUBP is not fully understood. However, it is believed to act as a serotonin and dopamine receptor agonist, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
FUBP has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its potential antidepressant and anxiolytic effects. It has also been shown to have antipsychotic effects and may be useful in the treatment of schizophrenia.
Advantages and Limitations for Lab Experiments
One of the advantages of using FUBP in lab experiments is its high potency, which allows for the use of smaller amounts of the compound. However, one of the limitations of using FUBP is its limited solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on FUBP. One area of research is the investigation of its potential as a treatment for various medical conditions. Another area of research is the investigation of its mechanism of action and the development of new compounds based on its structure. Additionally, further research is needed to fully understand the biochemical and physiological effects of FUBP.
In conclusion, 1-[2-(4-fluorophenoxy)butanoyl]-4-phenylpiperazine is a research chemical that has potential therapeutic effects for various medical conditions. Its mechanism of action and biochemical and physiological effects are still being studied, and there are several future directions for research on this compound.
Scientific Research Applications
FUBP has been used in various scientific studies to investigate its potential as a therapeutic agent for various medical conditions. It has been studied for its potential as an antidepressant, anxiolytic, and antipsychotic agent. It has also been studied for its potential in the treatment of neuropathic pain, seizures, and addiction.
properties
IUPAC Name |
2-(4-fluorophenoxy)-1-(4-phenylpiperazin-1-yl)butan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O2/c1-2-19(25-18-10-8-16(21)9-11-18)20(24)23-14-12-22(13-15-23)17-6-4-3-5-7-17/h3-11,19H,2,12-15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSXOEEYIITYKLM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N1CCN(CC1)C2=CC=CC=C2)OC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Fluorophenoxy)-1-(4-phenylpiperazin-1-yl)butan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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